Cas no 1214375-70-8 ((4'-Fluoro-4-(trifluoromethyl)biphenyl-3-yl)methanamine)

• Product Name: (4'-Fluoro-4-(trifluoromethyl)biphenyl-3-yl)methanamine
• CAS No: 1214375-70-8
• MF: C₁₄H₁₁F₄N
• MW: 269.237457513809
• CID: 4998472
• Update Time: 2025-05-21

(4'-Fluoro-4-(trifluoromethyl)biphenyl-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (4'-Fluoro-4-(trifluoromethyl)biphenyl-3-yl)methanamine

• Inchi： 1S/C14H11F4N/c15-12-4-1-9(2-5-12)10-3-6-13(14(16,17)18)11(7-10)8-19/h1-7H,8,19H2
• InChI Key： PJRJVCQPAZHHMC-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C2C=CC(=CC=2)F)=CC=1CN)(F)F

Computed Properties

• Exact Mass: 269.083
• Monoisotopic Mass: 269.083
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26

Additional information on (4'-Fluoro-4-(trifluoromethyl)biphenyl-3-yl)methanamine

Introduction to (4'-Fluoro-4-(trifluoromethyl)biphenyl-3-yl)methanamine (CAS No. 1214375-70-8)

The compound (4'-Fluoro-4-(trifluoromethyl)biphenyl-3-yl)methanamine, identified by the CAS registry number 1214375-70-8, is a highly specialized organic molecule with significant applications in the fields of pharmacology and materials science. This compound is characterized by its unique structure, which includes a biphenyl ring system substituted with a fluorine atom at the para position and a trifluoromethyl group at the meta position. The methanamine group further enhances its functional versatility, making it a valuable compound for research and development in various scientific domains.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of novel therapeutic agents targeting specific biological pathways. The presence of the trifluoromethyl group introduces significant electron-withdrawing effects, which can influence the compound's reactivity and stability. This property is particularly advantageous in medicinal chemistry, where such groups are often employed to modulate pharmacokinetic profiles and enhance bioavailability.

Moreover, the fluorine atom at the para position of the biphenyl ring contributes to the molecule's lipophilicity, a critical factor in drug design. This balance between hydrophilic and lipophilic properties is essential for ensuring optimal absorption and distribution within biological systems. Researchers have also explored the use of this compound as a precursor in the synthesis of more complex molecules, leveraging its structural flexibility to create derivatives with enhanced functionalities.

In terms of synthesis, (4'-Fluoro-4-(trifluoromethyl)biphenyl-3-yl)methanamine can be prepared through a variety of methodologies, including nucleophilic aromatic substitution and palladium-catalyzed cross-coupling reactions. These methods have been optimized to achieve high yields and selectivity, ensuring that the compound can be produced efficiently on both laboratory and industrial scales.

The application of this compound extends beyond pharmacology into materials science, where it has been investigated for its potential as a building block in the construction of advanced materials such as organic semiconductors and stimuli-responsive polymers. Its electronic properties make it an attractive candidate for applications in optoelectronics and sensing technologies.

From an environmental perspective, understanding the degradation pathways and ecological impact of (4'-Fluoro-4-(trifluoromethyl)biphenyl-3-yl)methanamine is crucial for ensuring sustainable practices. Recent research has focused on evaluating its biodegradability under various environmental conditions, with findings suggesting that it undergoes rapid transformation under aerobic conditions.

In conclusion, (4'-Fluoro-4-(trifluoromethyl)biphenyl-3-yl)methanamine (CAS No. 1214375-70-8) stands as a versatile and valuable compound with diverse applications across multiple scientific disciplines. Its unique structure, combined with advancements in synthetic methodologies and application-oriented research, positions it as a key player in future innovations within pharmacology, materials science, and environmental chemistry.